2-Amino-2-[3-(3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

• IUPAC Name: 2-amino-2-[3-(3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• InChI: InChI=1S/C14H17NO3/c1-18-10-4-2-3-9(5-10)13-6-14(7-13,8-13)11(15)12(16)17/h2-5,11H,6-8,15H2,1H3,(H,16,17)
• InChI Key: QESJAYCZDXQPHK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C23CC(C2)(C3)C(C(=O)O)N
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol

Description

The compound “2-Amino-2-[3-(3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid” is a complex organic molecule. It contains an amino group (NH2), a methoxyphenyl group (a phenyl ring with a methoxy group attached), a bicyclopentane ring (a type of cycloalkane with two carbon rings), and an acetic acid group (CH3COOH).

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a bicyclic ring. The exact structure would depend on the specific locations and orientations of these groups within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the amino and acetic acid groups, both of which are reactive. The methoxyphenyl group might also participate in reactions, particularly those involving aromatic systems.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the amino and acetic acid groups would likely make it somewhat soluble in water.

Mechanism of Action

Without specific information on this compound, it’s difficult to predict its mechanism of action. If it’s intended to be a drug or active molecule in a biological system, its mechanism would depend on the specific biological target it interacts with.

Safety and Hazards

Without specific studies or data on this compound, it’s difficult to provide accurate information on its safety and hazards. As with any chemical, safe handling practices should be followed to minimize risk.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. If it’s intended to be a drug, studies could also investigate its biological activity, pharmacokinetics, and safety profile.